1-Bromo-4-iodo-5-methoxy-2-(trifluoromethyl)benzene
Description
“1-Bromo-4-iodo-5-methoxy-2-(trifluoromethyl)benzene” is a chemical compound with the CAS Number: 2384872-75-5 . It has a molecular weight of 380.93 . The compound is solid in physical form . It is an off-white to light yellow to yellow powder or crystals .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H5BrF3IO/c1-14-7-3-5(9)4(2-6(7)13)8(10,11)12/h2-3H,1H3 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound has a molecular weight of 380.93 . It is a solid and its color ranges from off-white to light yellow to yellow .Scientific Research Applications
Supramolecular Chemistry Applications
Benzene derivatives, such as Benzene-1,3,5-tricarboxamide (BTA), have found extensive use in supramolecular chemistry due to their simple structure and self-assembly behavior. These compounds are utilized in nanotechnology, polymer processing, and biomedical applications, capitalizing on their ability to form nanometer-sized rod-like structures stabilized by hydrogen bonding (Cantekin, de Greef, & Palmans, 2012).
Heterocyclic Compounds in Medicinal Chemistry
Triazine scaffolds, related in structural complexity to benzene derivatives, are significant in medicinal chemistry. They are evaluated for a wide spectrum of biological activities, including antibacterial, antifungal, anticancer, and antimalarial effects. This highlights the potential for complex benzene derivatives in drug development and the exploration of new therapeutic agents (Verma, Sinha, & Bansal, 2019).
Antimicrobial Agents
p-Cymene, a monoterpene found in over 100 plant species and containing a benzene ring, shows antimicrobial effects. This suggests that benzene derivatives, possibly including complex molecules like 1-Bromo-4-iodo-5-methoxy-2-(trifluoromethyl)benzene, could play a role in developing new antimicrobial agents. Research into such compounds may contribute to addressing the urgent need for new substances with antimicrobial properties (Marchese et al., 2017).
Environmental Impact and Degradation
The study of the environmental concentrations, toxicology, and degradation processes of brominated flame retardants provides insights into the environmental behavior of complex organic compounds, including potential benzene derivatives. Understanding the degradation pathways and environmental impact of these substances is crucial for assessing their safety and ecological effects (Koch & Sures, 2018).
properties
IUPAC Name |
1-bromo-4-iodo-5-methoxy-2-(trifluoromethyl)benzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrF3IO/c1-14-7-3-5(9)4(2-6(7)13)8(10,11)12/h2-3H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QWERVBCTSVALJG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)Br)C(F)(F)F)I |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrF3IO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.93 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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